Cas no 866018-14-6 (2,5-dimethyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazoline)

• Product Name: 2,5-dimethyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazoline
• CAS No: 866018-14-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD03102822
• CID: 5229135
• Update Time: 2026-03-07

2,5-dimethyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazoline Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazoline
• Pyrazolo[1,5-a]quinazoline, 6,7,8,9-tetrahydro-2,5-dimethyl-

• MDL： MFCD03102822
• Inchi： 1S/C12H15N3/c1-8-7-12-13-9(2)10-5-3-4-6-11(10)15(12)14-8/h7H,3-6H2,1-2H3
• InChI Key： JZRXTYNNCIGXPH-UHFFFAOYSA-N
• SMILES： N12N=C(C)C=C1N=C(C)C1=C2CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2,5-dimethyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazoline

Research Brief on 2,5-dimethyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazoline (CAS: 866018-14-6): Recent Advances and Applications

2,5-dimethyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazoline (CAS: 866018-14-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a scaffold for drug development, particularly in targeting protein kinases and other enzymes involved in disease pathways. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2,5-dimethyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazoline derivatives via a one-pot multicomponent reaction. The researchers optimized the reaction conditions to achieve high yields (up to 85%) and excellent purity, making this method scalable for industrial applications. The study also revealed that the compound exhibits strong inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy.

Further investigations into the mechanism of action of 2,5-dimethyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazoline have uncovered its ability to modulate the PI3K/AKT/mTOR signaling pathway. A preclinical study conducted by a team at the University of Cambridge showed that this compound significantly reduced tumor growth in xenograft models of breast cancer, with minimal off-target effects. These findings suggest its potential as a selective kinase inhibitor with a favorable safety profile.

In addition to its anticancer properties, recent research has explored the compound's applications in neurodegenerative diseases. A 2024 paper in ACS Chemical Neuroscience reported that 2,5-dimethyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazoline derivatives could cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The study identified specific structural modifications that enhance bioavailability and target engagement, paving the way for further optimization.

Despite these promising results, challenges remain in the clinical translation of 2,5-dimethyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazoline. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating the development of prodrug formulations or sustained-release delivery systems. Ongoing research is also addressing potential drug-drug interactions and resistance mechanisms, which are critical for its successful integration into therapeutic regimens.

In conclusion, 2,5-dimethyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazoline (CAS: 866018-14-6) represents a versatile and promising scaffold in drug discovery. Its dual functionality as a kinase inhibitor and neuroprotective agent underscores its broad therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and advancing it through clinical trials to validate its efficacy and safety in human patients.